![molecular formula C19H26O4 B107126 Methyl trisporate B CAS No. 16981-58-1](/img/structure/B107126.png)
Methyl trisporate B
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Overview
Description
Methyl trisporate B (MTB) is a plant hormone that is involved in regulating various developmental and physiological processes in plants. It is a member of the trisporic acid family of compounds that are produced by fungi and act as signaling molecules in plants. MTB has gained significant attention in recent years due to its potential applications in agriculture and horticulture.
Mechanism of Action
Methyl trisporate B acts as a signaling molecule in plants, binding to specific receptors and triggering a cascade of biochemical events. It is believed to activate various genes involved in plant growth and development, as well as stress response pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects on plants. It can stimulate the production of various hormones, including auxins and cytokinins, which are involved in plant growth and development. This compound has also been shown to enhance photosynthesis and increase the efficiency of nutrient uptake by plants.
Advantages and Limitations for Lab Experiments
Methyl trisporate B has several advantages for use in lab experiments, including its ability to promote plant growth and development, as well as its role in stress response pathways. However, the synthesis of this compound is complex and requires specialized equipment and expertise. Additionally, the effects of this compound on different plant species and under different environmental conditions are not well understood.
Future Directions
There are several areas of future research for Methyl trisporate B, including its potential applications in crop improvement and stress tolerance. Further studies are needed to understand the mechanisms of action of this compound and its effects on different plant species. Additionally, research is needed to develop more efficient methods for synthesizing this compound and to optimize its use in agriculture and horticulture.
Synthesis Methods
Methyl trisporate B can be synthesized from trisporic acid, which is produced by certain fungi. The synthesis involves the use of various chemical reactions, including oxidation, reduction, and esterification. The process is complex and requires specialized equipment and expertise.
Scientific Research Applications
Methyl trisporate B has been extensively studied for its potential applications in plant growth and development. It has been shown to promote seed germination, enhance root growth, and increase crop yield. This compound has also been studied for its role in plant defense against pathogens and environmental stressors.
Properties
16981-58-1 | |
Molecular Formula |
C19H26O4 |
Molecular Weight |
318.4 g/mol |
IUPAC Name |
methyl 1,3-dimethyl-2-[(1E,3E)-3-methyl-7-oxoocta-1,3-dienyl]-4-oxocyclohex-2-ene-1-carboxylate |
InChI |
InChI=1S/C19H26O4/c1-13(7-6-8-14(2)20)9-10-16-15(3)17(21)11-12-19(16,4)18(22)23-5/h7,9-10H,6,8,11-12H2,1-5H3/b10-9+,13-7+ |
InChI Key |
IBEKLXNZXQHTGY-GSSAJISUSA-N |
Isomeric SMILES |
CC1=C(C(CCC1=O)(C)C(=O)OC)/C=C/C(=C/CCC(=O)C)/C |
SMILES |
CC1=C(C(CCC1=O)(C)C(=O)OC)C=CC(=CCCC(=O)C)C |
Canonical SMILES |
CC1=C(C(CCC1=O)(C)C(=O)OC)C=CC(=CCCC(=O)C)C |
Origin of Product |
United States |
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